Cas no 142356-48-7 ()

• CAS No: 142356-48-7
• MF: C₁₂H₁₁Cl₃N₂O₄
• MW: 353.585740327835
• CID: 6647570
• PubChem ID: 469439
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H11Cl3N2O4/c13-4-1-5(14)8-6(2-4)17(12(15)16-8)11-10(20)9(19)7(3-18)21-11/h1-2,7,9-11,18-20H,3H2/t7-,9-,10-,11-/m1/s1
• InChI Key： PJVQBLHEPJTSBM-QCNRFFRDSA-N
• SMILES： ClC1=NC2C(=CC(=CC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)Cl)Cl

Computed Properties

• Exact Mass: 351.978440g/mol
• Monoisotopic Mass: 351.978440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides